Cas no 728918-66-9 (3'-Acetylbiphenyl-3-carboxylic acid)

• Product Name: 3'-Acetylbiphenyl-3-carboxylic acid
• CAS No: 728918-66-9
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD03839958
• CID: 559142
• PubChem ID: 2756266
• Update Time: 2025-06-27

3'-Acetylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Acetyl-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-acetyl-
• 3'-ACETYL-BIPHENYL-3-CARBOXYLIC ACID
• 3-Acetylbiphenyl-3-carboxylic acid
• 3'-acetyl[1,1'-biphenyl]-3-carboxylic acid
• 3'-Acetylbiphenyl-3-carboxylic acid
• 3-Biphenyl-3'-acetyl-carboxylicacid
• 3'-Acetyl-[1,1'-biphenyl]-3-carboxylicacid
• AKOS004113893
• CS-0171636
• SCHEMBL3015814
• BB 0222566
• NJNGKNDRAKDMQB-UHFFFAOYSA-N
• DTXSID80373320
• 3-biphenyl-3'-acetyl-carboxylic acid
• 728918-66-9
• MFCD03839958
• BS-29294
• 3-(3-acetylphenyl)benzoic Acid
• 3'-Acetyl-biphenyl-3-carboxylic acid;3-BIPHENYL-3'-ACETYL-CARBOXYLIC ACID
• 3''-Acetylbiphenyl-3-carboxylic Acid

• MDL： MFCD03839958
• Inchi： 1S/C15H12O3/c1-10(16)11-4-2-5-12(8-11)13-6-3-7-14(9-13)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： NJNGKNDRAKDMQB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Solid
• PSA: 54.37000
• LogP: 3.25440

3'-Acetylbiphenyl-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3'-Acetylbiphenyl-3-carboxylic acid

Introduction to 3'-Acetylbiphenyl-3-carboxylic acid (CAS No. 728918-66-9)

3'-Acetylbiphenyl-3-carboxylic acid, identified by the chemical identifier CAS No. 728918-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a biphenyl core structure modified by an acetyl group and a carboxylic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 3'-Acetylbiphenyl-3-carboxylic acid consists of two benzene rings connected at the para position, with one ring substituted by an acetyl group at the 3-position and a carboxylic acid group at the same position on the second ring. This specific arrangement imparts distinct reactivity and binding capabilities, making it of interest for medicinal chemists exploring novel therapeutic agents. The presence of both acetyl and carboxylic acid functional groups allows for diverse chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, the exploration of biphenyl derivatives has expanded considerably due to their potential applications in drug discovery. The biphenyl scaffold is a common motif in many bioactive molecules, and modifications such as acylation can enhance pharmacological properties such as solubility, metabolic stability, and target binding affinity. 3'-Acetylbiphenyl-3-carboxylic acid represents an intriguing example of how structural diversification can lead to novel compounds with therapeutic promise.

One of the most compelling aspects of 3'-Acetylbiphenyl-3-carboxylic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new analogs with potential applications in various disease areas, including cancer, inflammation, and neurological disorders. The acetyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or optimize existing ones.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain biphenyl-based compounds exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. While 3'-Acetylbiphenyl-3-carboxylic acid itself may not be directly evaluated for such applications, its structural features suggest that it could serve as a precursor for derivatives with similar biological effects.

The synthesis of 3'-Acetylbiphenyl-3-carboxylic acid typically involves multi-step organic reactions, starting from commercially available biphenyl precursors. Key steps often include selective acylation followed by carboxylation at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to obtain sufficient quantities for both research and potential industrial applications.

From a biochemical perspective, the functional groups present in 3'-Acetylbiphenyl-3-carboxylic acid suggest potential interactions with biological targets. The carboxylic acid moiety can participate in hydrogen bonding interactions, while the acetyl group may influence hydrophobicity and electronic properties. These characteristics make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

In conclusion, 3'-Acetylbiphenyl-3-carboxylic acid (CAS No. 728918-66-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity positions it as a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for biphenyl derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.